Cas no 92500-50-0 (1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine)

• Product Name: 1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine
• CAS No: 92500-50-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 4665251
• Update Time: 2023-11-22

1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2H-1,3-BENZODIOXOL-5-YL)CYCLOHEXYL]METHANAMINE
• 1-(1,3-BENZODIOXOL-5-YL)-CYCLOHEXANEMETHANAMINE
• [1-(1,3-benzodioxol-5-yl)cyclohexyl]methanamine
• 1-(2H-1,3-Benzodioxol-5-yl)cyclohexylmethanamine

• Inchi： 1S/C14H19NO2/c15-9-14(6-2-1-3-7-14)11-4-5-12-13(8-11)17-10-16-12/h4-5,8H,1-3,6-7,9-10,15H2
• InChI Key： TWWFGVBNOZIDQX-UHFFFAOYSA-N
• SMILES： C12OCOC=1C=CC(C1(CCCCC1)CN)=C2

Computed Properties

• Exact Mass: 233.142
• Monoisotopic Mass: 233.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.5A^2